Cas no 2171843-83-5 (4-amino-5-(3-aminophenyl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(3-aminophenyl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2171843-83-5
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 6360933
• PubChem ID: 165859549
• Update Time: 2025-11-01

4-amino-5-(3-aminophenyl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-aminophenyl)-1-(propan-2-yl)pyrrolidin-2-one
• EN300-1636685
• 2171843-83-5

• Inchi： 1S/C13H19N3O/c1-8(2)16-12(17)7-11(15)13(16)9-4-3-5-10(14)6-9/h3-6,8,11,13H,7,14-15H2,1-2H3
• InChI Key： AOVSDWQBCVJINU-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2C=CC=C(C=2)N)N1C(C)C)N

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-amino-5-(3-aminophenyl)-1-(propan-2-yl)pyrrolidin-2-one

4-Amino-5-(3-Aminophenyl)-1-(Propan-2-yl)Pyrrolidin-2-One: A Comprehensive Overview

4-Amino-5-(3-Aminophenyl)-1-(Propan-2-yl)Pyrrolidin-2-One, also known by its CAS number 2171843-83-5, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidinones, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule features a pyrrolidinone ring with substituents that include an amino group at position 4, a 3-aminophenyl group at position 5, and an isopropyl group at position 1. These substituents contribute to its versatile reactivity and functionality.

The synthesis of 4-Amino-5-(3-Aminophenyl)-1-(Propan-2-yl)Pyrrolidin-2-One involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and commercial purposes. Researchers have also explored the use of catalytic systems to optimize the reaction conditions, thereby enhancing yield and reducing production costs.

One of the most promising applications of this compound lies in the field of drug discovery. The presence of multiple functional groups, particularly the amino and phenyl groups, makes it an attractive candidate for medicinal chemistry studies. For instance, the compound has been investigated as a potential lead molecule for anti-cancer therapies due to its ability to inhibit specific enzymes involved in tumor growth and metastasis. Recent studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its efficacy in targeting key signaling pathways in cancer cells.

In addition to its pharmaceutical applications, 4-Amino-5-(3-Aminophenyl)-1-(Propan-2-yl)Pyrrolidin-2-One has shown potential in materials science. Its rigid structure and ability to form hydrogen bonds make it suitable for use as a building block in the synthesis of advanced materials such as polymers and supramolecular assemblies. Researchers have demonstrated its utility in creating self-healing polymers, which have applications in fields ranging from electronics to biomedical devices.

The chemical properties of this compound are also noteworthy. Its molecular weight is approximately 307 g/mol, and it has a melting point of around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it ideal for use in various organic reactions where precise control over solubility is required.

Recent studies have focused on understanding the relationship between the structure of 4-Amino-5-(3-Aminophenyl)-1-(Propan-2-yl)Pyrrolidin-2-One and its functional properties. For example, researchers have investigated how the spatial arrangement of substituents affects its ability to act as a catalyst in asymmetric synthesis reactions. These studies have provided valuable insights into the design of more efficient catalysts for industrial applications.

In conclusion, 4-Amino-5-(3-Aminophenyl)-1-(Propan-2-yl)Pyrrolidin-2-One, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a valuable compound for both academic and industrial pursuits.